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N-(3,4-

dimethoxyphenyl)benzenesulfona

mide

Cat. No.: B187317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of the N-
(3,4-dimethoxyphenyl)benzenesulfonamide. This compound belongs to the sulfonamide

class of molecules, which are of significant interest in medicinal chemistry due to their diverse

biological activities. This document outlines a representative synthetic protocol and expected

characterization data based on established chemical principles and data from closely related

analogues.

Synthesis
The synthesis of N-(3,4-dimethoxyphenyl)benzenesulfonamide is typically achieved through

the reaction of 3,4-dimethoxyaniline with benzenesulfonyl chloride. This is a classic nucleophilic

substitution reaction at the sulfonyl group, where the amino group of the aniline derivative acts

as the nucleophile. The reaction is generally carried out in the presence of a base to neutralize

the hydrochloric acid byproduct.
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Reactants

Product
+ Benzenesulfonyl Chloride

+ Base (e.g., Pyridine or Triethylamine)
in an inert solvent (e.g., DCM or THF)

Figure 1. General reaction scheme for the synthesis.
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Figure 1. General reaction scheme for the synthesis.

Experimental Protocol
The following is a representative experimental protocol based on procedures for structurally

similar compounds.[1][2]

Materials:

3,4-Dimethoxyaniline

Benzenesulfonyl chloride

Pyridine (or triethylamine)

Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Ethyl acetate

Hexane

Procedure:

In a round-bottom flask, dissolve 3,4-dimethoxyaniline (1.0 eq) in anhydrous

dichloromethane.

Add pyridine (1.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.

Slowly add benzenesulfonyl chloride (1.1 eq) dropwise to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, dilute the reaction mixture with dichloromethane.

Wash the organic layer sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and

brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure.

Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethyl

acetate/hexane) or by column chromatography on silica gel.
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Figure 2. Experimental workflow for the synthesis.

Characterization
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The structure and purity of the synthesized N-(3,4-dimethoxyphenyl)benzenesulfonamide
can be confirmed by various spectroscopic methods and physical constant determination. The

following tables summarize the expected characterization data, which is extrapolated from data

for analogous compounds.[2][3]

Physical Properties
Property Expected Value

Molecular Formula C₁₄H₁₅NO₄S

Molecular Weight 293.34 g/mol

Appearance White to off-white solid

Melting Point Expected in the range of 100-150 °C

Spectroscopic Data
Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.8-7.9 d 2H Protons ortho to SO₂

~7.4-7.6 m 3H
Protons meta and

para to SO₂

~6.8 d 1H Aromatic CH

~6.7 d 1H Aromatic CH

~6.6 dd 1H Aromatic CH

~6.5 (broad s) s 1H NH

~3.85 s 3H OCH₃

~3.80 s 3H OCH₃

Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment

~149 Aromatic C-O

~145 Aromatic C-O

~140 Aromatic C-S

~133 Aromatic CH

~130 Aromatic C-N

~129 Aromatic CH

~127 Aromatic CH

~112 Aromatic CH

~111 Aromatic CH

~105 Aromatic CH

~56.0 OCH₃

~55.9 OCH₃

Table 3: Predicted FT-IR Data (KBr, cm⁻¹)

Wavenumber (cm⁻¹) Assignment

~3250 N-H stretch

~3100-3000 Aromatic C-H stretch

~2950-2850 Aliphatic C-H stretch

~1600, ~1500 Aromatic C=C stretch

~1340 Asymmetric SO₂ stretch

~1160 Symmetric SO₂ stretch

~930 S-N stretch

Table 4: Predicted Mass Spectrometry Data (EI)
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m/z Assignment

293 [M]⁺

152 [M - C₆H₅SO₂]⁺

141 [C₆H₅SO₂]⁺

77 [C₆H₅]⁺

Biological Context and Potential Signaling
Pathways
Sulfonamides are a well-established class of pharmacophores with a broad range of biological

activities, including antimicrobial, anti-inflammatory, and anticancer effects.[4][5][6] While the

specific biological targets of N-(3,4-dimethoxyphenyl)benzenesulfonamide are not

extensively studied, related compounds are known to interact with various enzymes and

receptors. For instance, some sulfonamides act as inhibitors of carbonic anhydrase or as

antagonists of endothelin receptors.[7] The potential biological activities could be explored in

assays targeting inflammation, microbial growth, or cell proliferation.
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Figure 3. Potential biological activities and pathways.

This technical guide serves as a foundational resource for the synthesis and characterization of

N-(3,4-dimethoxyphenyl)benzenesulfonamide. The provided protocols and data, while

based on representative examples, offer a solid starting point for researchers in the field of

medicinal chemistry and drug development. Further experimental work is encouraged to

establish the specific properties and biological activities of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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